ZINC nitrate

Specification

• CAS No.: 13778-30-8
• Molecular Formula: N2O6Zn; Zn(NO3)2; Zn(NO3)2; N2O6Zn
• Molecular Weight: 189.4 g/mol
• IUPAC Name: zinc;dinitrate
• Standard InChI: InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2
• Standard InChI Key: ONDPHDOFVYQSGI-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
• Colorform: White powde
• Melting Point: 97 °F (USCG, 1999); -18 °C /hydrate/; ~110 °C

Introduction

Physical and Chemical Properties

Chemical Properties

Zinc nitrate exhibits several notable chemical properties that determine its reactivity and applications. As a salt formed from a weak base (zinc hydroxide) and a strong acid (nitric acid), zinc nitrate undergoes hydrolysis in aqueous solutions. When dissolved in water, it ionizes completely to produce zinc ions (Zn²⁺) and nitrate ions (NO₃⁻).

One of the most significant chemical properties of zinc nitrate is its thermal decomposition behavior. When heated, zinc nitrate decomposes to form zinc oxide, nitrogen dioxide, and oxygen according to the following reaction:

2 Zn(NO₃)₂ → 2 ZnO + 4 NO₂ + O₂

This thermal decomposition reaction is important in the synthesis of zinc oxide, particularly in nanomaterial applications. The liberation of toxic nitrogen dioxide gas during this process necessitates appropriate safety measures during heating.

Zinc nitrate also reacts with sodium carbonate to form zinc carbonate and sodium nitrate:

Zn(NO₃)₂ + Na₂CO₃ → ZnCO₃ + 2 NaNO₃

As an oxidizing agent, zinc nitrate can participate in various redox reactions, contributing to its utility in chemical synthesis applications.

Structure

The structure of zinc nitrate involves zinc cations (Zn²⁺) coordinated with nitrate anions (NO₃⁻). In the hexahydrate form, six water molecules are coordinated to the zinc center. The nitrate groups act as bidentate ligands, creating a complex coordination environment around the zinc ion.

The crystal structure of zinc nitrate hexahydrate consists of discrete [Zn(H₂O)₆]²⁺ cations and nitrate anions. The octahedral arrangement of water molecules around the zinc center is a key feature of this structure, influencing both its physical properties and reactivity patterns.

Production Methods

The primary industrial method for producing zinc nitrate involves the dissolution of zinc metal or zinc oxide in nitric acid. The specific reaction pathway depends on the concentration of nitric acid used:

With dilute nitric acid:
Zn + 2 HNO₃ → Zn(NO₃)₂ + H₂

With concentrated nitric acid:
4 Zn + 10 HNO₃ → 4 Zn(NO₃)₂ + NH₄NO₃ + 3 H₂O

The reaction with concentrated nitric acid produces ammonium nitrate as a byproduct, which needs to be separated from the zinc nitrate product. Various purification methods, including recrystallization, can be employed to obtain pure zinc nitrate.

In laboratory settings, zinc nitrate can also be prepared by reacting zinc carbonate or zinc oxide with nitric acid:

ZnCO₃ + 2 HNO₃ → Zn(NO₃)₂ + CO₂ + H₂O
ZnO + 2 HNO₃ → Zn(NO₃)₂ + H₂O

The synthesized zinc nitrate is typically recovered through evaporation of the solvent and subsequent crystallization. For applications requiring anhydrous zinc nitrate, the hexahydrate form can be dehydrated through careful heating under controlled conditions to prevent thermal decomposition.

Applications

Agricultural Applications

Zinc nitrate serves as an important component in modern agricultural practices, particularly in addressing zinc deficiencies in crops and soil. As a fertilizer, zinc nitrate provides a readily available form of zinc that is essential for plant growth and development.

The agricultural benefits of zinc nitrate include:

Zinc is a critical micronutrient for plants, and its deficiency can significantly impact crop production. The application of zinc nitrate helps prevent and correct such deficiencies, contributing to sustainable agricultural practices and food security.

Pharmaceutical and Cosmetic Applications

The pharmaceutical and cosmetic industries utilize zinc nitrate for its beneficial properties in various health and wellness products. The compound's antiseptic and astringent properties make it particularly valuable in these applications.

In pharmaceuticals, zinc nitrate contributes to:

• Wound healing products, where it promotes cell regeneration and tissue repair

• Antibacterial formulations, leveraging zinc's antimicrobial properties

• Dermatological treatments for various skin conditions, including acne and eczema

In cosmetics, zinc nitrate is incorporated into:

• Skin care products for its anti-inflammatory and antimicrobial properties

• Dental care products to reduce dental plaque and treat gingivitis

• Personal hygiene products that benefit from its astringent qualities

The versatility of zinc nitrate in these applications stems from the fundamental biological roles of zinc in human physiology, including immune function, protein synthesis, and wound healing.

Chemical Synthesis Applications

Zinc nitrate serves as a vital reactant and catalyst in numerous chemical synthesis processes. Its utility in this domain encompasses:

• Production of various zinc salts and compounds

• Catalysis in organic synthesis reactions

• Synthesis of coordination polymers with specific structural and functional properties

• Use as a mordant in dyeing processes

• Application as a catalyst in resin production

• Function as a strong oxidizing agent in various chemical transformations

The compound's role as a precursor in chemical synthesis makes it invaluable in both laboratory and industrial settings. Its reactivity, solubility, and thermal properties contribute to its effectiveness in these applications.

Materials Science Applications

One of the most significant applications of zinc nitrate in materials science is its use as a precursor for synthesizing zinc oxide (ZnO) nanoparticles and other zinc-based nanomaterials. The thermal decomposition of zinc nitrate provides a controlled route to producing ZnO with specific morphologies and properties.

Research has shown that zinc nitrate yields rod-shaped ZnO particles when used as a precursor, contrasting with the spherical particles obtained from zinc acetate precursors. This morphological control is crucial for tailoring the properties of ZnO nanomaterials for specific applications.

In the ceramics and glass industry, zinc nitrate contributes to:

• Enhancing the thermal and mechanical properties of ceramic materials

• Improving the durability and functionality of glass products

• Creating specialized coatings with desired optical or physical characteristics

Additionally, zinc nitrate plays a role in the development of advanced materials such as metal-organic frameworks (MOFs), conductive materials, and specialized catalysts for various applications.

Zinc nitrate has been the subject of extensive scientific research, with over 2,500 publications and more than 42,000 citations documented in the literature. This substantial body of research reflects the compound's importance across multiple scientific disciplines.

Recent research directions include:

• Development of novel synthetic methods for producing zinc nitrate with controlled properties

• Exploration of zinc nitrate as a precursor for advanced nanomaterials with tailored characteristics

• Investigation of its catalytic properties in various chemical transformations

• Optimization of zinc nitrate-based fertilizers for improved agricultural productivity

• Study of zinc nitrate's potential environmental impacts and sustainable applications

The synthesis of zinc oxide nanoparticles using zinc nitrate as a precursor represents a particularly active area of research. Studies have demonstrated that the choice of zinc precursor significantly influences the morphology and properties of the resulting ZnO nanostructures, with zinc nitrate yielding rod-shaped particles that exhibit specific photocatalytic and optical properties.

This research has important implications for applications including photocatalysis, sensors, electronic devices, and biomedical technologies.